4-methyl-1-(1-(3-(methylthio)benzoyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-1-(1-(3-(methylthio)benzoyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H19F3N4O2S and its molecular weight is 400.42. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-1-(1-(3-(methylthio)benzoyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-1-(1-(3-(methylthio)benzoyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Stereochemistry
The compound is related to studies on stereochemistry and synthetic methods involving piperidine and sulfur-containing moieties. For instance, research into the stereochemistry of ionic thiol addition to acetylenic ketones has provided insight into the mechanisms of thiol addition reactions, which could potentially relate to derivatives similar to the compound (Mohamed T. Omar & M. N. Basyouni, 1974).
Antimicrobial Activities
Compounds featuring piperidine and triazole structures, including those with additional functionalities such as methylthio and trifluoromethyl groups, have been explored for their antimicrobial properties. A study on piperidine-based derivatives highlighted the synthesis and significant anti-arrhythmic activity of such compounds, suggesting potential biomedical applications (H. Abdel‐Aziz et al., 2009).
Molecular Interaction and Anticancer Properties
Investigations into benzimidazole derivatives bearing triazole have included studies on their EGFR inhibitory activity, offering insights into the anti-cancer properties and molecular stabilities of these compounds. Such research points towards the therapeutic potential of compounds with similar structural features in oncology (A. Karayel, 2021).
Enzyme Inhibition
Derivatives with triazole and related structures have been evaluated for their ability to inhibit human carbonic anhydrase isozymes, which play critical roles in various physiological processes. Studies on sulfonamides incorporating aroylhydrazone and triazolothiadiazinyl moieties as carbonic anhydrase inhibitors highlight the relevance of such compounds in developing therapeutic agents (A. Alafeefy et al., 2015).
properties
IUPAC Name |
4-methyl-2-[1-(3-methylsulfanylbenzoyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19F3N4O2S/c1-22-15(17(18,19)20)21-24(16(22)26)12-6-8-23(9-7-12)14(25)11-4-3-5-13(10-11)27-2/h3-5,10,12H,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZDFJUOBQBYPRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)SC)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-1-(1-(3-(methylthio)benzoyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.